Cas no 681168-35-4 (N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide)

• Product Name: N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• CAS No: 681168-35-4
• MF: C₁₆H₁₀N₄OS₂
• MW: 338.406799793243
• CID: 6453294
• Update Time: 2025-05-19

N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide, N-[4-(3-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C16H10N4OS2/c21-15(10-3-4-12-14(6-10)23-9-18-12)20-16-19-13(8-22-16)11-2-1-5-17-7-11/h1-9H,(H,19,20,21)
• InChI Key： TVQRTEFWYPIBHG-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC(C4=CC=CN=C4)=CS3)=O)=CC=C2N=C1

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• pka: 6.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 681168-35-4)

The compound N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 681168-35-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyridine ring, a thiazole moiety, and a benzothiazole core, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases. The compound's carboxamide group further enhances its binding affinity, making it a promising scaffold for drug development.

In recent years, the search for novel small-molecule inhibitors has intensified, with N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide emerging as a subject of interest. Its molecular weight and logP values suggest favorable pharmacokinetic properties, aligning with the industry's focus on bioavailability and drug-likeness. Additionally, its heterocyclic architecture resonates with the trend of exploring fragment-based drug design, a hot topic in medicinal chemistry. The compound's CAS No. 681168-35-4 is frequently queried in scientific databases, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the preparation of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide involves multi-step reactions, often employing cross-coupling methodologies. The thiazole and benzothiazole rings are typically constructed using condensation reactions, while the pyridine moiety is introduced via palladium-catalyzed couplings. These synthetic routes are optimized for yield and purity, critical parameters for scaling up production. The compound's solubility in organic solvents like DMSO and its stability under ambient conditions further facilitate its handling in laboratory settings.

The pharmacological potential of CAS No. 681168-35-4 extends beyond kinase inhibition. Preliminary studies suggest its applicability in neurodegenerative disease research, particularly due to its ability to modulate protein-protein interactions. This aligns with the rising interest in Alzheimer's and Parkinson's therapeutics, where small-molecule modulators are highly sought after. Furthermore, its fluorescence properties make it a candidate for imaging probes, a niche yet rapidly growing field in diagnostics.

In the context of green chemistry, the synthesis of N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide has been scrutinized for environmental impact. Researchers are exploring catalyst-free and microwave-assisted methods to reduce waste and energy consumption. This reflects the broader shift toward sustainable synthesis, a priority for regulatory bodies and manufacturers alike. The compound's patent status and commercial availability are also frequently discussed, as stakeholders assess its market potential.

In summary, N-4-(pyridin-3-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 681168-35-4) represents a multifaceted compound with applications spanning drug discovery, materials science, and diagnostics. Its structural complexity and functional diversity position it as a valuable tool for researchers tackling some of today's most pressing scientific challenges. As interest in personalized medicine and targeted therapies grows, this compound is poised to play a pivotal role in advancing these fields.